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Compound of Interest

Compound Name: Barium bromide

Cat. No.: B227244 Get Quote

This technical guide provides comprehensive information on barium bromide (BaBr₂), a key

inorganic compound utilized in various scientific and industrial applications. This document is

intended for researchers, scientists, and drug development professionals, offering detailed data

on its chemical and physical properties, extensive safety protocols, and experimental

guidelines.

Chemical Identification and Properties
Barium bromide is an ionic compound that is hygroscopic in nature.[1] It is commercially

available in its anhydrous (BaBr₂) and dihydrate (BaBr₂·2H₂O) forms.

Table 1: Chemical Identifiers for Barium Bromide
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Identifier
Anhydrous Barium
Bromide

Barium Bromide Dihydrate

CAS Number 10553-31-8[1][2][3][4][5][6] 7791-28-8[1]

Synonyms Barium dibromide[2]

Dibromobarium Dihydrate,

Barium (II) bromide

Dihydrate[7]

Molecular Formula BaBr₂[3][5][6] BaBr₂·2H₂O[7]

Molecular Weight 297.14 g/mol [1][3][5][6] 333.17 g/mol

EC Number 234-140-0[1][4] -

PubChem CID 5462743[1] 44537612[1]

Table 2: Physical and Chemical Properties of Barium Bromide

Property
Anhydrous Barium
Bromide

Barium Bromide Dihydrate

Appearance
White solid[1], White crystalline

powder[6]
-

Density 4.78 g/cm³[1] 3.58 g/cm³[1]

Melting Point 857 °C (1,575 °F; 1,130 K)[1] -

Boiling Point 1,835 °C (3,335 °F; 2,108 K)[1] -

Solubility in Water 92.2 g/100 mL (0°C)[1] Soluble[8]

Chemical Stability Hygroscopic[9] -

Safety and Hazard Information
Barium bromide is classified as a hazardous chemical and requires careful handling.[2] It is

harmful if swallowed or inhaled.[2][4][9]

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard Statements H302 Harmful if swallowed.[1][4]

H332 Harmful if inhaled.[1][4]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][4]

P264
Wash hands thoroughly after

handling.[4]

P270
Do not eat, drink or smoke

when using this product.[4]

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][4]

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.[1]

P330 Rinse mouth.[1]

P501

Dispose of contents/container

to an approved waste disposal

plant.[1]

Table 4: NFPA 704 Diamond

Health Flammability Instability Special

3 0 0
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Caption: NFPA 704 diamond for Barium Bromide, indicating a high health hazard.

Experimental Protocols
Handling and Storage:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

chemical safety goggles as described by OSHA's eye and face protection regulations in 29

CFR 1910.133 or European Standard EN166.[2] In case of inadequate ventilation, wear

respiratory protection.[7]

Ventilation: Use only in a well-ventilated area.[7] Ensure that eyewash stations and safety

showers are close to the workstation location.[2]

Storage: Store in a cool place.[4] Keep the container tightly closed in a dry and well-

ventilated place.[4] Barium bromide is hygroscopic and sensitive to moisture.[4][9]

Incompatibilities: Avoid contact with acids and strong oxidizing agents.[2][9]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2][9]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention.[2][9]

Ingestion: Do NOT induce vomiting. Get medical attention.[2][9]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2][9]

Disposal:

Sweep up and shovel into suitable containers for disposal.[2] Do not let the product enter

drains.[4] Disposal should be in accordance with local, state, and federal regulations.
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Visualized Information
The following diagrams illustrate key safety and experimental workflows related to barium
bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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